Cas no 34364-40-4 (Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI))

• Product Name: Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI)
• CAS No: 34364-40-4
• MF: C₂₅H₂₁O₄P
• MW: 416.405607938766
• CID: 319710
• PubChem ID: 169598
• Update Time: 2025-04-19

Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI)
• SCHEMBL9317333
• 34364-40-4
• 4-benzylphenyl diphenyl phosphate
• Phosphoric acid, diphenyl 4-(phenylmethyl)phenyl ester
• DTXSID00955905

• Inchi： 1S/C25H21O4P/c26-30(27-23-12-6-2-7-13-23,28-24-14-8-3-9-15-24)29-25-18-16-22(17-19-25)20-21-10-4-1-5-11-21/h1-19H,20H2
• InChI Key： DPPOWTTUJKSHNC-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 416.11783
• Monoisotopic Mass: 416.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76